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Compound of Interest

Compound Name: Etosalamide

Cat. No.: B1671764

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental results of Etoposide and
its key alternatives in the context of Small Cell Lung Cancer (SCLC) treatment. All data is
sourced from publicly available research to ensure objectivity and support reproducibility.

Mechanism of Action: Etoposide

Etoposide is a topoisomerase Il inhibitor. Its primary mechanism of action involves forming a
ternary complex with DNA and the topoisomerase Il enzyme. This complex prevents the re-
ligation of DNA strands after they have been broken by the enzyme to resolve DNA supercoils
during replication. The accumulation of these double-strand breaks triggers cell cycle arrest
and apoptosis, particularly in rapidly dividing cancer cells.[1][2][3][4] The DNA damage initiates
signaling cascades, including the p53 pathway, which further promotes apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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